![molecular formula C18H11N3O B2608663 1-Hydroxy-3-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 121105-75-7](/img/structure/B2608663.png)
1-Hydroxy-3-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile
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Description
1-Hydroxy-3-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C18H11N3O and its molecular weight is 285.306. The purity is usually 95%.
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Scientific Research Applications
Biochemical Research
This compound has been a focus in biochemical research, especially in the study of enzyme inhibitors. It's been identified as a potent and selective inhibitor of the 11β-hydroxysteroid dehydrogenase type 1 enzyme. Such compounds are critical in developing treatments for conditions like type-2 diabetes. The synthesis methods involving carbon-13 and carbon-14 labeling are particularly crucial for understanding drug metabolism and pharmacokinetics (Latli et al., 2017).
Antimicrobial Applications
Derivatives of this compound have shown promising results as antifungal agents. For instance, 1,3-benzoxazole-4-carbonitrile, a related scaffold, demonstrated moderate growth inhibition against Candida species, indicating potential for antimicrobial applications (Kuroyanagi et al., 2010).
Optical Properties and Material Science
The optical properties of derivatives of this compound have been investigated, revealing that they exhibit blue-green fluorescence in dilute solutions. This indicates potential applications in material sciences, particularly in the development of fluorescent materials (Chen et al., 2012).
Crystallography and Molecular Structure
Studies have also focused on the crystal structure and synthesis of benzimidazole substituted acrylonitriles and benzimidazo[1, 2-a]quinolines. These studies are foundational for understanding the physical and chemical properties of these compounds, which is crucial for their potential applications in various scientific fields (Hranjec et al., 2009).
Properties
IUPAC Name |
1-oxo-3-phenyl-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11N3O/c19-11-14-13(12-6-2-1-3-7-12)10-17(22)21-16-9-5-4-8-15(16)20-18(14)21/h1-10,20H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEWRUMIGAKVYPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)N3C4=CC=CC=C4NC3=C2C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.